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Compound of Interest

Compound Name: DI-N-DECYL SULPHONE

Cat. No.: B1645674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of DI-N-DECYL SULPHONE, a

nonionic surfactant, and its utility in industrial cleaning formulations. Due to the limited

availability of public performance data for this specific compound, the quantitative data

presented herein is illustrative and based on the expected properties of a dialkyl sulfone

surfactant. The experimental protocols are based on established industry standards for

evaluating surfactant performance.

Introduction
DI-N-DECYL SULPHONE is a sulfone-based surfactant characterized by two n-decyl chains

attached to a sulfonyl group.[1] Its molecular structure imparts amphiphilic properties, with the

long alkyl chains providing hydrophobicity and the sulfonyl group acting as a polar, hydrophilic

head. This structure suggests its potential as an effective surfactant for emulsifying and

removing oils, greases, and other non-polar soils from various surfaces.[1]

Chemical Structure:

Physical and Chemical Properties
A summary of the known and predicted physical and chemical properties of DI-N-DECYL
SULPHONE is provided in Table 1.
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Property Value Reference

CAS Number 111530-37-1 [1][2][3][4][5]

Molecular Formula C20H42O2S [1][2][3]

Molecular Weight 346.61 g/mol [1][2][3]

Appearance

Not Available (likely a waxy

solid or viscous liquid at room

temperature)

[1]

Boiling Point 445.9 °C at 760 mmHg [1][2]

Density 0.912 g/cm³ [1][2]

Solubility in Water
Not Available (expected to be

low)
[1]

Solubility in Organic Solvents

Expected to be soluble in non-

polar and semi-polar organic

solvents

[6]

Flash Point 230.3 °C [1]

LogP (Predicted) 8.6 [2]

Performance in Industrial Cleaning Formulations
DI-N-DECYL SULPHONE is anticipated to function as a primary or co-surfactant in various

industrial cleaning applications, including degreasing, metal cleaning, and hard surface

cleaning. Its nonionic nature makes it compatible with a wide range of other surfactant types

(anionic, cationic, and amphoteric) and formulation components.

Illustrative Performance Data
The following tables present hypothetical performance data for DI-N-DECYL SULPHONE to

illustrate its expected surfactant properties.

Table 2: Illustrative Surface Tension of DI-N-DECYL SULPHONE Aqueous Solutions at 25°C
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Concentration (ppm) Surface Tension (mN/m)

1 65.0

10 55.2

50 42.8

100 35.1

200 (CMC) 32.0

500 31.9

1000 31.8

Table 3: Illustrative Critical Micelle Concentration (CMC) in Different Media

Medium Temperature (°C) CMC (ppm)

Deionized Water 25 200

0.1 M NaCl 25 150

Deionized Water 50 220

Table 4: Illustrative Degreasing Efficiency on Stainless Steel Coupons
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Formulation Soil Type
Cleaning Time
(min)

Soil Removal (%)

5% DI-N-DECYL

SULPHONE in water
Mineral Oil 10 92

5% DI-N-DECYL

SULPHONE + 2%

Sodium Metasilicate

Mineral Oil 10 98

5% DI-N-DECYL

SULPHONE in water
Lard 15 85

5% DI-N-DECYL

SULPHONE + 2%

Sodium Carbonate

Lard 15 95

Experimental Protocols
The following are detailed protocols for evaluating the performance of DI-N-DECYL
SULPHONE in industrial cleaning formulations.

Determination of Surface Tension and Critical Micelle
Concentration (CMC)
This protocol is based on ASTM D1331-14: Standard Test Methods for Surface and Interfacial

Tension of Solutions of Surface-Active Agents.

Objective: To measure the surface tension of aqueous solutions of DI-N-DECYL SULPHONE
at various concentrations and to determine its Critical Micelle Concentration (CMC).

Apparatus:

Tensiometer (Du Noüy ring or Wilhelmy plate method)

Precision balance

Volumetric flasks and pipettes
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Beakers

Magnetic stirrer and stir bars

Procedure:

Prepare a stock solution of DI-N-DECYL SULPHONE (e.g., 1000 ppm) in deionized water.

Gentle heating and stirring may be required to aid dissolution.

Prepare a series of dilutions from the stock solution to cover a range of concentrations (e.g.,

1, 10, 50, 100, 200, 500, 1000 ppm).

Calibrate the tensiometer according to the manufacturer's instructions, typically using

deionized water.

Measure the surface tension of each dilution, ensuring the temperature is controlled and

recorded (e.g., 25°C).

Plot the surface tension (mN/m) as a function of the logarithm of the surfactant

concentration.

The CMC is the concentration at which the surface tension plateaus. It can be determined

from the intersection of the two linear portions of the plot.

Evaluation of Degreasing Performance
This protocol is a modification of ASTM D4265: Standard Guide for Evaluating Stain Removal

Performance in Home Laundering, adapted for industrial degreasing.

Objective: To quantify the efficiency of DI-N-DECYL SULPHONE formulations in removing a

standardized oily soil from a hard surface.

Materials:

Stainless steel coupons (e.g., 3x3 inches)

Standardized soil (e.g., mineral oil, lard, or a custom blend)
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Laboratory shaker or agitated bath

Solvent for soil application (e.g., hexane)

Analytical balance

Oven

Procedure:

Clean and weigh the stainless steel coupons (W_initial).

Apply a consistent amount of the standardized soil (dissolved in a volatile solvent) to each

coupon and allow the solvent to evaporate.

Weigh the soiled coupons (W_soiled). The weight of the soil is (W_soiled - W_initial).

Prepare the cleaning solution containing DI-N-DECYL SULPHONE at the desired

concentration.

Immerse the soiled coupons in the cleaning solution and agitate for a specified time and

temperature (e.g., 10 minutes at 50°C).

Remove the coupons, rinse with deionized water, and dry in an oven until a constant weight

is achieved (W_cleaned).

Calculate the percentage of soil removal using the following formula: Soil Removal (%) =

[(W_soiled - W_cleaned) / (W_soiled - W_initial)] * 100

Diagrams
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Caption: Experimental workflow for evaluating DI-N-DECYL SULPHONE.
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Caption: Conceptual cleaning mechanism of DI-N-DECYL SULPHONE.

Safety and Environmental Considerations
Safety:

DI-N-DECYL SULPHONE may cause skin and eye irritation upon direct contact.[1]

It is recommended to wear appropriate personal protective equipment (PPE), including

gloves and safety glasses, when handling this chemical.

Avoid inhalation of any dust or aerosols.[1]

Environmental Fate:

There is limited publicly available data on the biodegradability and environmental fate of DI-
N-DECYL SULPHONE.

Based on its chemical structure (long alkyl chains), it is predicted to have low water solubility

and a high octanol-water partition coefficient (LogP), suggesting it may adsorb to sludge and

soil.

Further studies are required to determine its biodegradability and potential for

bioaccumulation.

Conclusion
DI-N-DECYL SULPHONE shows promise as a versatile nonionic surfactant for industrial

cleaning applications. Its predicted properties suggest effectiveness in reducing surface tension

and emulsifying oily soils. The provided protocols offer a framework for researchers to

systematically evaluate its performance and formulate effective cleaning products. Further

research into its environmental profile is recommended for sustainable formulation

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1645674?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno111530-37-1.html
https://www.echemi.com/products/pd180914107903-di-n-decyl-sulphone.html
https://www.alfa-chemistry.com/cas_111530-37-1.htm
https://www.chemsrc.com/en/cas/111530-37-1_106361.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7493043.htm
https://en.wikipedia.org/wiki/Diphenyl_sulfone
https://www.benchchem.com/product/b1645674#using-di-n-decyl-sulphone-in-industrial-cleaning-formulations
https://www.benchchem.com/product/b1645674#using-di-n-decyl-sulphone-in-industrial-cleaning-formulations
https://www.benchchem.com/product/b1645674#using-di-n-decyl-sulphone-in-industrial-cleaning-formulations
https://www.benchchem.com/product/b1645674#using-di-n-decyl-sulphone-in-industrial-cleaning-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1645674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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